Cas no 2418668-88-7 (Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride)

• Product Name: Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride
• CAS No: 2418668-88-7
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 5676403
• PubChem ID: 165832555
• Update Time: 2025-05-22

Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418668-88-7
• EN300-26623955
• methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride
• Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c1-6-4-5-10-7(2)8(6)9(11)12-3;/h6-8,10H,4-5H2,1-3H3;1H
• InChI Key： ZJWWLLZHERWELZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C(C)NCCC1C)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride

Comprehensive Guide to Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride (CAS No. 2418668-88-7)

Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride (CAS No. 2418668-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, is widely utilized in the synthesis of bioactive molecules due to its unique structural properties. Researchers and industry professionals frequently search for Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride suppliers and its synthetic applications, making it a topic of interest in modern chemistry.

The molecular structure of Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride features a piperidine ring substituted with methyl groups at the 2 and 4 positions, along with a carboxylate ester at the 3 position. This configuration contributes to its versatility in medicinal chemistry, particularly in the development of novel drug candidates. The hydrochloride salt form enhances its solubility, making it more suitable for various experimental and industrial applications. Questions like "What is Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride used for?" are common among researchers exploring its potential.

One of the key applications of Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride is in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. Its role as a building block for pharmaceutical intermediates has been highlighted in recent studies, aligning with the growing demand for innovative therapeutic agents. Searches for CAS 2418668-88-7 applications often lead to discussions about its utility in creating molecules with potential antibacterial or antiviral properties.

In addition to its pharmaceutical relevance, Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride is also explored in material science and catalysis. Its structural motifs are valuable in designing ligands for asymmetric synthesis, a hot topic in green chemistry. Researchers investigating sustainable chemical processes frequently inquire about compounds like this, which can contribute to more efficient and environmentally friendly reactions.

The market for Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride is expanding, driven by advancements in drug development and chemical synthesis. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the demands of academic and industrial laboratories. Queries such as "Where to buy Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride?" reflect the compound's commercial significance. Ensuring consistent quality and scalability is a priority for stakeholders in this niche.

From a safety perspective, Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride should be handled with standard laboratory precautions. While it is not classified as a hazardous material, proper storage and handling are essential to maintain its stability. Researchers often look for safety data sheets (SDS) and handling guidelines to ensure compliance with laboratory protocols.

In summary, Methyl 2,4-dimethylpiperidine-3-carboxylate hydrochloride (CAS No. 2418668-88-7) is a compound of growing importance in pharmaceutical research and chemical synthesis. Its unique structure and versatile applications make it a valuable tool for scientists exploring new therapeutic and catalytic pathways. As interest in piperidine-based compounds continues to rise, this compound is poised to play a pivotal role in future innovations.